1-ethyl-2-[5-(1-methanesulfonylpiperidine-4-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-1H-1,3-benzodiazole

• IUPAC Name: [2-(1-ethylbenzimidazol-2-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(1-methylsulfonylpiperidin-4-yl)methanone
• InChI: InChI=1S/C22H31N5O3S/c1-3-27-20-7-5-4-6-19(20)23-22(27)25-14-17-12-24(13-18(17)15-25)21(28)16-8-10-26(11-9-16)31(2,29)30/h4-7,16-18H,3,8-15H2,1-2H3
• InChI Key: RHNFDZRPIHDPLS-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1N3CC4CN(CC4C3)C(=O)C5CCN(CC5)S(=O)(=O)C
• Molecular Formula: C22H31N5O3S
• Molecular Weight: 445.6 g/mol
• CAS No.: 2548977-03-1

Description

Compounds like the one you mentioned are typically complex organic molecules. They often contain multiple functional groups and heterocyclic structures, which can contribute to a variety of chemical and biological properties.

Synthesis Analysis

The synthesis of such compounds often involves multi-step reactions, including the formation of heterocyclic structures and the introduction of various functional groups. The exact synthesis pathway would depend on the specific structure of the compound.

Molecular Structure Analysis

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Chemical Reactions Analysis

The chemical reactions involving a compound can be studied using various techniques such as spectroscopy, chromatography, and electrochemical analysis. The results can provide information about the reactivity of the compound and its potential uses.

Physical And Chemical Properties Analysis

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Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems. This can be studied using various in vitro and in vivo techniques. The results can provide insights into the potential therapeutic uses of the compound.

Safety and Hazards

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Future Directions

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